![molecular formula C19H24N4O B4422522 N-(1-phenylethyl)-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide](/img/structure/B4422522.png)
N-(1-phenylethyl)-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide
Overview
Description
N-(1-phenylethyl)-2-[4-(2-pyridinyl)-1-piperazinyl]acetamide, commonly known as PEPAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PEPAP belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of PEPAP is not fully understood, but it is thought to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. PEPAP has also been found to modulate the activity of the glutamate NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
PEPAP has been found to exhibit a range of biochemical and physiological effects, including the modulation of neurotransmitter systems such as dopamine, serotonin, and glutamate. PEPAP has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
PEPAP is a promising compound for scientific research due to its potential therapeutic applications. However, there are some limitations to its use in lab experiments. PEPAP is relatively expensive to synthesize, and its stability can be affected by factors such as temperature and light exposure. Additionally, PEPAP has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.
Future Directions
There are several future directions for research on PEPAP. One area of interest is the potential use of PEPAP in the treatment of addiction, as it has been found to modulate the activity of the dopamine system. Another area of interest is the potential use of PEPAP in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of PEPAP and its safety and efficacy in humans.
Conclusion:
In conclusion, PEPAP is a promising compound for scientific research due to its potential therapeutic applications. It has been found to exhibit significant antipsychotic, anxiolytic, and antidepressant effects in animal models, and has potential for use in the treatment of Parkinson's disease, Alzheimer's disease, and addiction. Further research is needed to fully understand the mechanism of action of PEPAP and its safety and efficacy in humans.
Scientific Research Applications
PEPAP has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant antipsychotic, anxiolytic, and antidepressant effects in animal models. PEPAP has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.
properties
IUPAC Name |
N-(1-phenylethyl)-2-(4-pyridin-2-ylpiperazin-1-yl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O/c1-16(17-7-3-2-4-8-17)21-19(24)15-22-11-13-23(14-12-22)18-9-5-6-10-20-18/h2-10,16H,11-15H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCRAJJJKLLQSST-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=N3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.